Cas no 167951-45-3 (4-isocyanato-N-methyl-benzenesulfonamide)

4-isocyanato-N-methyl-benzenesulfonamide structure
167951-45-3 structure
Product Name:4-isocyanato-N-methyl-benzenesulfonamide
CAS No:167951-45-3
MF:C8H8N2O3S
MW:212.225720405579
CID:1348873
PubChem ID:45480317
Update Time:2025-04-20

4-isocyanato-N-methyl-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-isocyanato-N-methyl-benzenesulfonamide
    • LogP
    • 4-isocyanato-N-methylbenzenesulfonamide
    • DTXSID80670301
    • 167951-45-3
    • 4-Isocyanato-N-methylbenzene-1-sulfonamide
    • SCHEMBL1101996
    • Inchi: 1S/C8H8N2O3S/c1-9-14(12,13)8-4-2-7(3-5-8)10-6-11/h2-5,9H,1H3
    • InChI Key: NAIKKMCICPUVIJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N=C=O)(NC)(=O)=O

Computed Properties

  • Exact Mass: 212.02564
  • Monoisotopic Mass: 212.02556330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 84Ų

Experimental Properties

  • PSA: 75.6
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